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Compound of Interest

Compound Name: 3-(Bromomethyl)phenol

Cat. No.: B1282558

Disclaimer: This document provides a comprehensive overview of the known properties and a
scientifically guided projection of the thermal behavior of 3-(Bromomethyl)phenol. As of the
latest literature review, specific experimental data from Thermogravimetric Analysis (TGA) or
Differential Scanning Calorimetry (DSC) for this compound is not publicly available. The
experimental protocols and potential decomposition pathways described herein are based on
established methodologies for similar organic compounds and data from analogous substituted
phenols.

Introduction

3-(Bromomethyl)phenol is a bifunctional organic compound featuring a phenol and a
bromomethyl group attached to a benzene ring. This substitution pattern makes it a valuable
intermediate in the synthesis of various pharmaceuticals and other fine chemicals. An
understanding of its thermal stability and decomposition characteristics is critical for ensuring
safe handling, storage, and processing, as well as for predicting its behavior in various
chemical reactions at elevated temperatures. This guide provides a summary of its known
physical properties and a detailed outline of the experimental procedures used to evaluate
thermal stability, alongside a discussion of its likely decomposition pathways based on the
behavior of related molecules.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-(Bromomethyl)phenol is
presented in Table 1. These properties are essential for its handling and in the design of
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experimental procedures.

Table 1: Physicochemical Properties of 3-(Bromomethyl)phenol

Property Value Reference(s)
CAS Number 74597-04-9 [1][2]
Molecular Formula C7H7BrO [1112]
Molecular Weight 187.03 g/mol [1][2]
Appearance White to off-white solid [3]

Boiling Point 272.1 £ 15.0 °C at 760 mmHg [2][4]

Density 1.6 £0.1 g/cm? [4]

Flash Point 118.3+20.4 °C [2]

pKa 9.55 + 0.10 (Predicted) [3]

Thermal Stability and Decomposition Analysis

The thermal stability of a compound is typically investigated using techniques such as
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific
data for 3-(Bromomethyl)phenol is unavailable, this section details the standard experimental
protocols for these analyses and discusses the expected thermal behavior based on related
compounds.

Predicted Thermal Behavior

Based on its structure, 3-(Bromomethyl)phenol is expected to be stable at ambient
temperatures but will decompose at elevated temperatures. Safety data sheets indicate that
thermal decomposition can lead to the release of irritating gases and vapors.[5] Hazardous
combustion products are expected to include carbon oxides (CO, CO2z) and hydrogen bromide
(HBr).[6][7]

The presence of the bromomethyl group may lead to dehydrobromination and subsequent
polymerization or rearrangement reactions at higher temperatures. The phenolic hydroxyl

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1282558?utm_src=pdf-body
https://www.chemblink.com/MSDS/74597-04-9MSDS.htm
https://wap.guidechem.com/dictionary/en/74597-04-9.html
https://www.chemblink.com/MSDS/74597-04-9MSDS.htm
https://wap.guidechem.com/dictionary/en/74597-04-9.html
https://www.chemblink.com/MSDS/74597-04-9MSDS.htm
https://wap.guidechem.com/dictionary/en/74597-04-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7365827_EN.htm
https://wap.guidechem.com/dictionary/en/74597-04-9.html
https://www.chemsrc.com/en/cas/74597-04-9_445239.html
https://www.chemsrc.com/en/cas/74597-04-9_445239.html
https://wap.guidechem.com/dictionary/en/74597-04-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7365827_EN.htm
https://www.benchchem.com/product/b1282558?utm_src=pdf-body
https://www.benchchem.com/product/b1282558?utm_src=pdf-body
https://chemical-label.com/en/ghs/print-clp/74597-04-9/3-bromomethylphenol
https://www.cetjournal.it/cet/24/111/052.pdf
https://m.ciop.pl/CIOPPortalWAR/file/99868/3_ZS_09_Referat_Products_of_termal_decomposition_of_brominated_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

group can also influence the decomposition pathway.

Placeholder for Quantitative Thermal Analysis Data

The following tables are provided as templates for the presentation of quantitative data that
would be obtained from TGA and DSC experiments.

Table 2: lllustrative TGA Data for a Substituted Phenol

Parameter Value

Onset Decomposition Temperature (T_onset) Data not available
Temperature at 5% Mass Loss (Ts%) Data not available
Temperature at 10% Mass Loss (T10%) Data not available

Temperature at Maximum Decomposition Rate )
Data not available

(T_max)

Residual Mass at 800 °C Data not available
Atmosphere e.g., Nitrogen, Air
Heating Rate e.g., 10 °C/min

Table 3: lllustrative DSC Data for a Substituted Phenol

Parameter Value

Melting Point (T_m) Data not available
Enthalpy of Fusion (AH_f) Data not available
Decomposition Exotherm Peak Temperature Data not available
Enthalpy of Decomposition (AH_d) Data not available
Atmosphere e.g., Nitrogen, Air
Heating Rate e.g., 10 °C/min
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Experimental Protocols

The following are detailed methodologies for the thermal analysis of a solid organic compound
like 3-(Bromomethyl)phenol.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the compound by
measuring mass loss as a function of temperature.

Instrumentation: A standard thermogravimetric analyzer.[8][9]

Methodology:

Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed
into a ceramic or platinum TGA pan.

 Instrument Setup: The TGA is purged with an inert gas (e.g., nitrogen) or a reactive gas (e.g.,
air) at a constant flow rate (e.g., 20-50 mL/min).

o Thermal Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final
temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

o Data Collection: The mass of the sample is continuously monitored and recorded as a
function of temperature and time.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine key
parameters such as the onset temperature of decomposition and the percentage of mass
loss at different stages. The first derivative of the TGA curve (DTG) can be used to identify
the temperatures of maximum decomposition rates.[8]

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in the compound as a
function of temperature.

Instrumentation: A differential scanning calorimeter.[9][10]
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Methodology:

Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed
into an aluminum or copper DSC pan, which is then hermetically sealed.

e Instrument Setup: An empty, sealed pan is used as a reference. The DSC cell is purged with
an inert gas (e.g., nitrogen) at a constant flow rate.

e Thermal Program: The sample and reference are subjected to a controlled temperature
program, typically a linear heating ramp (e.g., 10 °C/min) over a desired temperature range.

o Data Collection: The differential heat flow between the sample and the reference is
measured and recorded as a function of temperature.

o Data Analysis: The resulting DSC thermogram is analyzed to identify endothermic events
(e.g., melting) and exothermic events (e.g., decomposition), and to quantify the enthalpy
changes associated with these transitions.[10]

Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for the thermal analysis of a chemical
compound.
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Caption: A generalized workflow for thermal analysis experiments.

Plausible Decomposition Pathway
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The thermal decomposition of 3-(Bromomethyl)phenol is likely to proceed through a series of
complex reactions. A plausible, simplified pathway based on the pyrolysis of related brominated
and phenolic compounds is depicted below.[11][12]
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Caption: A hypothesized decomposition pathway for 3-(Bromomethyl)phenol.
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Conclusion

While specific experimental data on the thermal stability and decomposition of 3-
(Bromomethyl)phenol is currently lacking in public literature, this guide provides a framework
for its evaluation. The compound's known physical properties and the general behavior of
related brominated phenols suggest that it will decompose at elevated temperatures to produce
hazardous substances, including hydrogen bromide and carbon oxides. The provided
experimental protocols for TGA and DSC offer a standardized approach for obtaining the
necessary quantitative data to ensure the safe handling and application of this important
chemical intermediate. Further experimental investigation is highly recommended to fully
characterize its thermal properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SDS of 3-(Bromomethyl)phenol, Safety Data Sheets, CAS 74597-04-9 - chemBlink
[chemblink.com]

. Page loading... [wap.guidechem.com]
. 3-(BROMOMETHYL)PHENOL CAS#: 74597-04-9 [m.chemicalbook.com]
. 3-(bromomethyl)phenol | CAS#:74597-04-9 | Chemsrc [chemsrc.com]

2
3
4
¢ 5. chemical-label.com [chemical-label.com]
6. cetjournal.it [cetjournal.it]
7. m.ciop.pl [m.ciop.pl]
8. azom.com [azom.com]

9. chem.libretexts.org [chem.libretexts.org]

« 10. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience -
PMC [pmc.ncbi.nlm.nih.gov]

e 11. Research Portal [researchportal.murdoch.edu.au]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1282558?utm_src=pdf-body
https://www.benchchem.com/product/b1282558?utm_src=pdf-body
https://www.benchchem.com/product/b1282558?utm_src=pdf-custom-synthesis
https://www.chemblink.com/MSDS/74597-04-9MSDS.htm
https://www.chemblink.com/MSDS/74597-04-9MSDS.htm
https://wap.guidechem.com/dictionary/en/74597-04-9.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7365827_EN.htm
https://www.chemsrc.com/en/cas/74597-04-9_445239.html
https://chemical-label.com/en/ghs/print-clp/74597-04-9/3-bromomethylphenol
https://www.cetjournal.it/cet/24/111/052.pdf
https://m.ciop.pl/CIOPPortalWAR/file/99868/3_ZS_09_Referat_Products_of_termal_decomposition_of_brominated_2024.pdf
https://www.azom.com/webinar.aspx?id=162
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/02%3A_Physical_and_Thermal_Analysis/2.08%3A_Thermal_Analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2977967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2977967/
https://researchportal.murdoch.edu.au/esploro/outputs/journalArticle/Thermal-decomposition-of-brominated-flame-retardants/991005543894507891
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 12. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Thermal Stability and Decomposition of 3-
(Bromomethyl)phenol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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